Cas no 62188-39-0 (Benzenemethanamine, N-[2-[(phenylmethyl)thio]ethyl]-, hydrochloride)

• Product Name: Benzenemethanamine, N-[2-[(phenylmethyl)thio]ethyl]-, hydrochloride
• CAS No: 62188-39-0
• MF: C₁₆H₂₀ClNS
• MW: 293.85470199585
• CID: 455020
• PubChem ID: 71388995
• Update Time: 2025-04-19

Benzenemethanamine, N-[2-[(phenylmethyl)thio]ethyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-[2-[(phenylmethyl)thio]ethyl]-, hydrochloride
• N-benzyl-2-benzylsulfanylethanamine,hydrochloride
• N-Benzyl-2-(benzylsulfanyl)ethan-1-amine--hydrogen chloride (1/1)
• DTXSID60811038
• 62188-39-0

• Inchi： 1S/C16H19NS.ClH/c1-3-7-15(8-4-1)13-17-11-12-18-14-16-9-5-2-6-10-16;/h1-10,17H,11-14H2;1H
• InChI Key： MSGMAJRXCACKIC-UHFFFAOYSA-N
• SMILES： Cl.S(CC1C=CC=CC=1)CCNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 293.1007
• Monoisotopic Mass: 293.1004985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 12.03